Cas no 1314915-57-5 (3-aminopentanedinitrile)
3-aminopentanedinitrile Chemical and Physical Properties
Names and Identifiers
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- Pentanedinitrile, 3-amino-
- 3-aminopentanedinitrile
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- MDL: MFCD19214749
- Inchi: 1S/C5H7N3/c6-3-1-5(8)2-4-7/h5H,1-2,8H2
- InChI Key: UYBFDYSCIFSARO-UHFFFAOYSA-N
- SMILES: C(#N)CC(N)CC#N
3-aminopentanedinitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-313234-1g |
3-aminopentanedinitrile |
1314915-57-5 | 1g |
$657.0 | 2023-09-05 | ||
| Enamine | EN300-313234-5g |
3-aminopentanedinitrile |
1314915-57-5 | 5g |
$1723.0 | 2023-09-05 | ||
| Enamine | EN300-313234-10g |
3-aminopentanedinitrile |
1314915-57-5 | 10g |
$2166.0 | 2023-09-05 | ||
| Enamine | EN300-313234-1.0g |
3-aminopentanedinitrile |
1314915-57-5 | 1.0g |
$657.0 | 2023-02-26 | ||
| Enamine | EN300-313234-2.5g |
3-aminopentanedinitrile |
1314915-57-5 | 2.5g |
$1360.0 | 2023-09-05 | ||
| Enamine | EN300-313234-5.0g |
3-aminopentanedinitrile |
1314915-57-5 | 5.0g |
$1723.0 | 2023-02-26 | ||
| Enamine | EN300-313234-10.0g |
3-aminopentanedinitrile |
1314915-57-5 | 10.0g |
$2166.0 | 2023-02-26 |
3-aminopentanedinitrile Related Literature
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 3-aminopentanedinitrile
Research Brief on 3-Aminopentanedinitrile (CAS: 1314915-57-5): Recent Advances and Applications in Chemical Biology and Medicine
3-Aminopentanedinitrile (CAS: 1314915-57-5) is a nitrile-containing compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique chemical structure, featuring both amino and nitrile functional groups, makes it a valuable intermediate in the synthesis of more complex bioactive molecules.
Recent studies have highlighted the role of 3-aminopentanedinitrile as a precursor in the synthesis of heterocyclic compounds, which are pivotal in drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel kinase inhibitors, showing promising activity against cancer cell lines. The study employed a multi-step synthetic route, optimizing reaction conditions to achieve high yields and purity of the target molecules. These findings underscore the compound's potential in oncology research.
In addition to its role in drug synthesis, 3-aminopentanedinitrile has been investigated for its direct biological effects. A 2024 preprint on bioRxiv reported its inhibitory activity against certain enzymes involved in neurodegenerative diseases. The study utilized in vitro assays and molecular docking simulations to elucidate the compound's mechanism of action, revealing its ability to bind to the active sites of target enzymes with high affinity. These results suggest its potential as a lead compound for developing therapeutics for conditions such as Alzheimer's disease.
The compound's pharmacokinetic properties have also been a subject of recent research. A 2023 paper in Drug Metabolism and Disposition explored its absorption, distribution, metabolism, and excretion (ADME) profiles using in vivo models. The study found that 3-aminopentanedinitrile exhibits favorable bioavailability and metabolic stability, making it a promising candidate for further drug development. However, the researchers noted the need for additional toxicology studies to fully assess its safety profile.
From a chemical biology perspective, 3-aminopentanedinitrile has been employed as a tool compound to study cellular processes. A 2024 study in ACS Chemical Biology utilized it as a probe to investigate nitrile-hydrolyzing enzymes in bacterial systems. The research provided insights into enzyme-substrate interactions and could inform the design of new antibiotics targeting these enzymes. This application highlights the compound's utility beyond traditional drug discovery.
Looking forward, researchers are exploring the potential of 3-aminopentanedinitrile in combination therapies and as part of drug delivery systems. Preliminary data from a 2024 conference presentation suggested its use in enhancing the solubility and bioavailability of poorly water-soluble drugs when used as a co-formulant. These developments indicate that the compound's applications may expand significantly in the coming years.
In conclusion, 3-aminopentanedinitrile (CAS: 1314915-57-5) represents a multifaceted compound with growing importance in chemical biology and pharmaceutical research. Recent studies have demonstrated its value as a synthetic intermediate, biological probe, and potential therapeutic agent. While challenges remain in fully characterizing its safety and efficacy, the current body of research suggests numerous opportunities for further investigation and application development in this promising area of study.
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